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Compound of Interest

Compound Name: Ritonavir-13C3

Cat. No.: B14113530

This document provides essential safety and logistical information for the proper disposal of
Ritonavir-13C3, a stable isotope-labeled compound. The procedures outlined below are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with standard laboratory waste management protocols.

Key Safety Considerations

Ritonavir-13C3 is a non-radioactive, stable isotope-labeled version of Ritonavir. While it does
not present a radiological hazard, it carries the same chemical and toxicological risks as its
unlabeled counterpart.[1][2] The Safety Data Sheet (SDS) for Ritonavir indicates that it is
harmful if swallowed, inhaled, or comes into contact with skin.[3][4][5] It is also suspected of
causing cancer and may damage fertility or an unborn child.[3][5] Therefore, it must be handled
as a hazardous chemical waste.

Hazard Summary for Ritonavir

The following table summarizes the key hazard information for Ritonavir, which dictates the
required disposal protocols.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14113530?utm_src=pdf-interest
https://www.benchchem.com/product/b14113530?utm_src=pdf-body
https://www.benchchem.com/product/b14113530?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://cdn.caymanchem.com/cdn/msds/13872m.pdf
https://www.fishersci.ie/store/msds?partNumber=15557729&countryCode=IE&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00503.pdf?1497888312
https://cdn.caymanchem.com/cdn/msds/13872m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00503.pdf?1497888312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14113530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification Statement GHS Code
Acute Toxicity (Oral, Dermal, Harmful if swallowed, in
) ] ] o H302+H312+H332
Inhalation) contact with skin, or if inhaled.
Serious Eye Irritation Causes serious eye irritation. H319
Carcinogenicity Suspected of causing cancer. H351
] o Suspected of damaging fertility
Reproductive Toxicity ) H361
or the unborn child.
N o May cause damage to organs
Specific Target Organ Toxicity
through prolonged or repeated  H373

(Repeated Exposure)

exposure.

Data sourced from Ritonavir Safety Data Sheets.[3][4]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the disposal of Ritonavir-13C3 from a

laboratory setting.

Personal Protective Equipment (PPE)

Before handling Ritonavir-13C3 waste, ensure you are wearing appropriate PPE to minimize

exposure.[4]

e Hand Protection: Wear compatible chemical-resistant gloves.

o Eye Protection: Use safety glasses with side shields or goggles.

» Body Protection: Wear a lab coat or other protective clothing.

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[5]

Waste Segregation

Proper segregation is critical to ensure safe and compliant disposal.
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e Do not mix with general waste: Ritonavir-13C3 waste must not be disposed of in regular
trash bins.

e Do not mix with radioactive waste: As a stable isotope-labeled compound, Ritonavir-13C3 is
not radioactive and should be kept separate from radioactive waste streams.[1][2]

e Segregate from other waste types: Keep Ritonavir-13C3 waste separate from biohazardous
and other incompatible chemical wastes.[2][6]

Waste Collection and Containment

e Solid Waste:

o Place contaminated items such as gloves, bench paper, and empty vials into a dedicated,
leak-proof container lined with a heavy-duty plastic bag.

o This container should be clearly designated for hazardous chemical waste.

e Liquid Waste:
o Collect liquid waste containing Ritonavir-13C3 in a sealable, shatter-resistant container.
o Ensure the container is compatible with the solvents used.

e Sharps Waste:

o Dispose of any contaminated sharps (needles, scalpels, glass pipettes) into a designated,
puncture-proof sharps container for hazardous chemical waste.[6]

Labeling

Properly label all waste containers. The label should include:
e The words "Hazardous Waste."
e The full chemical name: "Ritonavir-13C3."

e The specific hazards (e.g., "Toxic," "Carcinogen”).
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e The date the waste was first added to the container.

e The name of the principal investigator or laboratory contact.

Storage

» Store the sealed waste containers in a designated, secure area away from general
laboratory traffic.

e The storage area should be well-ventilated.

o Ensure that incompatible waste types are not stored together.

Final Disposal

e The disposal of hazardous chemical waste is regulated and must be handled by trained
personnel or a certified waste management company.[1][7]

» Follow your institution's specific procedures for arranging a pickup with your Environmental
Health & Safety (EH&S) department or a contracted hazardous waste vendor.[2]

o Never dispose of Ritonavir-13C3 waste down the sanitary sewer.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Ritonavir-13C3.
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Caption: Workflow for the safe disposal of Ritonavir-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Ritonavir-13C3: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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